Cas no 111904-11-1 (2H-Pyrrole,4,4-diethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide)

• Product Name: 2H-Pyrrole,4,4-diethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide
• CAS No: 111904-11-1
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 143670
• PubChem ID: 188381
• Update Time: 2025-04-19

2H-Pyrrole,4,4-diethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole,4,4-diethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide
• 3,3-diethyl-5,5-dimethylpyrroline 1-oxide
• 4,4-diethyl-2,2-dimethyl-1-oxido-3H-pyrrol-1-ium
• 4,4-diethyl-2,2-dimethyl-3,4-dihydro-2H-pyrrole 1-oxide
• Dedmpo
• DTXSID50149771
• 111904-11-1
• CHEMBL137782

• Inchi： 1S/C10H19NO/c1-5-10(6-2)7-9(3,4)11(12)8-10/h8H,5-7H2,1-4H3
• InChI Key： RMOZKPNIGDMZBV-UHFFFAOYSA-N
• SMILES： [O-][N+]1=CC(CC)(CC)CC1(C)C

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.8
• XLogP3: 1.4

Experimental Properties

• Density: 0.91
• Boiling Point: 290.8°Cat760mmHg
• Flash Point: 124.7°C
• Refractive Index: 1.474
• PSA: 26.07